Cas no 68298-46-4 (2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine)

2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine structure
68298-46-4 structure
Product Name:2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine
CAS No:68298-46-4
MF:C10H13NO
MW:163.216322660446
MDL:MFCD00075581
CID:969912
PubChem ID:91697
Update Time:2025-04-19

2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3H-1-benzofuran-7-amine
    • 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-amine
    • 2,2-dimethyl-2,3-dihydrobenzofuran-7-ylamine
    • 2,3-dihydro-2,2-dimethyl-7-aminobenzofuran
    • 2,3-dihydro-2,2-dimethylbenzofuran-7-amine
    • 7-amino-2,2-dimethyl-2,3-dihydrobenzofuran
    • 7-amino-2,3-dihydro-2,2-dimethylbenzofuran
    • 7-Benzofuranamine,2,3-dihydro-2,2-dimethyl
    • EINECS 269-570-8
    • Q27275144
    • UNII-C3E03FDP2F
    • 2,3-Dihydro-2,2-dimethyl-7-benzofuranamine
    • SCHEMBL569823
    • 2,2-dimethyl-2,3-dihydro-benzofuran-7-ylamine
    • 2,2-Dimethyl-2,3-dihydrobenzofuran-7-amine
    • DTXCID0024715
    • 68298-46-4
    • FT-0760755
    • CS-0236881
    • CHEMBL3185165
    • Z1198150086
    • Tox21_301957
    • NS00022682
    • 7-Benzofuranamine, 2,3-dihydro-2,2-dimethyl-
    • CAS-68298-46-4
    • MFCD00075581
    • DTXSID2044715
    • AKOS006283217
    • (2,2-DIMETHYL-2,3-DIHYDROBENZOFURAN-7-YL)AMINE
    • MS-22196
    • J-506811
    • C3E03FDP2F
    • NCGC00256192-01
    • EN300-174657
    • InChI=1/C10H13NO/c1-10(2)6-7-4-3-5-8(11)9(7)12-10/h3-5H,6,11H2,1-2H
    • 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-amine #
    • G30355
    • DB-010794
    • 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine
    • MDL: MFCD00075581
    • Inchi: 1S/C10H13NO/c1-10(2)6-7-4-3-5-8(11)9(7)12-10/h3-5H,6,11H2,1-2H3
    • InChI Key: LMTIGABGABPAGU-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2CC1(C)C)N

Computed Properties

  • Exact Mass: 163.10000
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25000
  • LogP: 2.56350

2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB224507-1 g
2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-amine, 95%; .
68298-46-4 95%
1 g
€254.50 2023-07-20
Enamine
EN300-174657-0.05g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine
68298-46-4 95.0%
0.05g
$30.0 2025-02-20
Enamine
EN300-174657-0.1g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine
68298-46-4 95.0%
0.1g
$45.0 2025-02-20
Enamine
EN300-174657-0.25g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine
68298-46-4 95.0%
0.25g
$64.0 2025-02-20
Enamine
EN300-174657-0.5g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine
68298-46-4 95.0%
0.5g
$101.0 2025-02-20
Enamine
EN300-174657-1.0g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine
68298-46-4 95.0%
1.0g
$129.0 2025-02-20
Enamine
EN300-174657-2.5g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine
68298-46-4 95.0%
2.5g
$252.0 2025-02-20
Enamine
EN300-174657-5.0g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine
68298-46-4 95.0%
5.0g
$373.0 2025-02-20
Enamine
EN300-174657-10.0g
2,2-dimethyl-2,3-dihydro-1-benzofuran-7-amine
68298-46-4 95.0%
10.0g
$553.0 2025-02-20
abcr
AB224507-5 g
2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-amine, 95%; .
68298-46-4 95%
5 g
€602.50 2023-07-20
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